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A Note on Caffeic acid-pYEEIE: Information regarding the specific biological activity of Caffeic
acid-pYEEIE is limited in publicly available scientific literature. It has been identified as a non-
phosphopeptide inhibitor that exhibits a potent binding affinity for the GST-Lck-SH2 domain and
as a phosphopeptide ligand for the Src SH2 domain, with a reported IC50 value of 42 nM for
the latter. Due to the scarcity of comprehensive data on Caffeic acid-pYEEIE, this guide will
focus on the extensively studied parent compound, Caffeic Acid (CA), and its well-
characterized derivative, Caffeic Acid Phenethyl Ester (CAPE), to provide a thorough
understanding of the biological activities associated with this class of molecules.

Introduction to Caffeic Acid and its Derivatives

Caffeic acid (3,4-dihydroxycinnamic acid) is a phenolic compound ubiquitously found in plants
and a significant component of the human diet through the consumption of fruits, vegetables,
coffee, and wine.[1][2] Caffeic acid and its derivatives, such as Caffeic Acid Phenethyl Ester
(CAPE), are recognized for their broad spectrum of biological and pharmacological effects,
including antioxidant, anti-inflammatory, anticancer, and neuroprotective properties.[1][3] These
activities stem from their ability to modulate various cellular signaling pathways. This technical
guide provides an in-depth overview of the biological activities of Caffeic Acid and CAPE, with a
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focus on quantitative data, experimental methodologies, and the elucidation of key signaling

pathways.

Quantitative Data on Biological Activities

The biological activities of Caffeic Acid and CAPE have been quantified in numerous studies.

The following tables summarize key IC50 values and other quantitative measures of their

effects.

Table 1: In Vitro Cytotoxicity of Caffeic Acid (CA) and
Caffeic Acid Phenethyl Ester (CAPE) in Cancer Cell

Lines
] Incubation
Compound Cell Line Assay . IC50 Value
Time (h)
] ) MCF-7 (Breast
Caffeic Acid XTT 24 >100 uM
Cancer)
] ) MCF-7 (Breast
Caffeic Acid NR 24 >100 pM
Cancer)
] ) MCF-7 (Breast
Caffeic Acid SRB 24 >100 pM
Cancer)
MCF-7 (Breast
CAPE XTT 24 50.2 uM
Cancer)
MCF-7 (Breast
CAPE NR 24 45.1 uM
Cancer)
MCF-7 (Breast
CAPE SRB 24 48.9 uM
Cancer)
HEp2 (Laryngeal
CAPE MTT 72 23.8 £ 0.7 uM[4]

Carcinoma)

Table 2: Anti-inflammatory Activity of Caffeic Acid

Derivatives
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Compound Assay Cell Line IC50 Value (pM)
Caffeic acid methyl NO Production
RAW 264.7 21.0
ester Inhibition
Caffeic acid ethyl NO Production
RAW 264.7 12.0
ester Inhibition
Caffeic acid butyl NO Production
o RAW 264.7 8.4
ester Inhibition
Caffeic acid octyl NO Production
RAW 264.7 2.4
ester Inhibition
Caffeic acid benzyl NO Production
o RAW 264.7 10.7
ester Inhibition
NO Production
CAPE RAW 264.7 4.80

Inhibition

Key Signaling Pathways Modulated by Caffeic Acid

and CAPE

Caffeic acid and CAPE exert their biological effects by modulating several key signaling

pathways involved in cell proliferation, inflammation, and apoptosis.

Inhibition of the JAK-STAT3 Signaling Pathway

Both Caffeic Acid and CAPE have been shown to inhibit the Janus kinase (JAK)-Signal
Transducer and Activator of Transcription 3 (STAT3) signaling pathway, which plays a crucial

role in cancer cell proliferation and survival.[2][5][6] Inhibition of this pathway leads to the

downregulation of anti-apoptotic and proliferative markers.[5]
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Inhibition of JAK-STAT3 Signaling by Caffeic Acid/CAPE
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Inhibition of NF-kB Signaling by CAPE
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Workflow for CAPE Synthesis

Step 1: Acyl Chloride Formation
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Step 2: Esterification

React with Phenethyl Alcohol & Pyridine
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Step 3: Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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